Cas no 7142-83-8 (Hexane,1,6-bis(2-buten-1-ylthio)-)

• Product Name: Hexane,1,6-bis(2-buten-1-ylthio)-
• CAS No: 7142-83-8
• MF: C₁₄H₂₆S₂
• MW: 258.486241817474
• CID: 580312
• PubChem ID: 5356155
• Update Time: 2025-04-19

Hexane,1,6-bis(2-buten-1-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexane,1,6-bis(2-buten-1-ylthio)-
• 1,6-bis(but-2-enylsulfanyl)hexane
• NSC-51718
• NSC51718
• 7142-83-8

• Inchi： 1S/C14H26S2/c1-3-5-11-15-13-9-7-8-10-14-16-12-6-4-2/h3-6H,7-14H2,1-2H3/b5-3-,6-4+
• InChI Key： LSYRDOIWGLXAIW-CIIODKQPSA-N
• SMILES： S(C/C=C\C)CCCCCCSC/C=C/C

Computed Properties

• Exact Mass: 258.14778
• Monoisotopic Mass: 258.147592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 4.7

Experimental Properties

• Density: 0.94
• Boiling Point: 354.3°Cat760mmHg
• Flash Point: 157°C
• Refractive Index: 1.516
• PSA: 0
• LogP: 5.16540